Cas no 2171144-61-7 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid)
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid
- 2171144-61-7
- EN300-1512064
- 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid
-
- Inchi: 1S/C28H26N2O5/c31-25(30-28(14-15-28)26(32)33)24(16-18-8-2-1-3-9-18)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23-24H,14-17H2,(H,29,34)(H,30,31)(H,32,33)/t24-/m1/s1
- InChI Key: SGIFUVYSSWEEPE-XMMPIXPASA-N
- SMILES: OC(C1(CC1)NC([C@@H](CC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 470.18417193g/mol
- Monoisotopic Mass: 470.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 768
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1512064-1.0g |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171144-61-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1512064-50mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171144-61-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1512064-100mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171144-61-7 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1512064-250mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171144-61-7 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1512064-500mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171144-61-7 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1512064-1000mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171144-61-7 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1512064-2500mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171144-61-7 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1512064-5000mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171144-61-7 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1512064-10000mg |
1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]cyclopropane-1-carboxylic acid |
2171144-61-7 | 10000mg |
$14487.0 | 2023-09-27 |
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid (CAS No. 2171144-61-7): A Comprehensive Overview
1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid (CAS No. 2171144-61-7) is a specialized organic compound with significant applications in peptide synthesis and pharmaceutical research. This compound, often referred to as an Fmoc-protected amino acid derivative, plays a crucial role in modern drug discovery and biochemical studies. Its unique structure, featuring a cyclopropane ring and an Fmoc-protected amino group, makes it a valuable building block for creating complex peptide-based therapeutics.
The growing interest in peptide drugs and targeted therapies has increased the demand for high-quality amino acid derivatives like 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid. Researchers frequently search for information about its synthesis methods, solubility properties, and compatibility with solid-phase peptide synthesis (SPPS). This compound's stereochemical purity (indicated by the 2R configuration) is particularly important for maintaining the biological activity of synthesized peptides.
From a chemical structure perspective, this compound combines several important functional groups: the Fmoc protecting group (9-fluorenylmethoxycarbonyl) provides excellent stability during peptide elongation while allowing mild deprotection conditions; the phenylalanine-like side chain contributes to hydrophobic interactions in peptide structures; and the cyclopropane carboxylic acid moiety introduces conformational constraints that can enhance peptide stability and bioavailability. These features make it particularly valuable for developing peptide-based inhibitors and receptor modulators.
In pharmaceutical applications, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid has shown promise in the development of anti-inflammatory peptides and enzyme inhibitors. Recent studies highlight its use in creating conformationally restricted peptides that demonstrate improved metabolic stability compared to their linear counterparts. The cyclopropane ring in particular has attracted attention for its ability to mimic transition states in enzymatic reactions, making derivatives of this compound potential candidates for protease inhibitor development.
The synthetic chemistry community has developed several optimized protocols for working with this compound. Key considerations include its storage conditions (typically at -20°C under inert atmosphere), handling precautions (protection from moisture), and recommended coupling reagents for peptide synthesis. Recent advancements in flow chemistry and automated peptide synthesizers have further enhanced the efficiency of incorporating this building block into complex peptide sequences.
From a market perspective, the demand for high-purity amino acid derivatives like CAS 2171144-61-7 continues to grow, driven by expanding research in biologics development and personalized medicine. Quality control parameters for this compound typically include HPLC purity (>98%), chiral purity (>99% ee), and rigorous testing for residual solvents. Manufacturers are increasingly focusing on green chemistry approaches to produce such compounds with reduced environmental impact.
For researchers considering this compound for their projects, several practical aspects should be noted: its solubility profile (soluble in DMF, DMSO, and dichloromethane but poorly soluble in water), recommended deprotection conditions (typically 20% piperidine in DMF), and compatibility with common peptide coupling reagents like HBTU or PyBOP. Recent publications have explored its use in macrocyclic peptide synthesis and peptide stapling techniques, expanding its potential applications in drug discovery.
The analytical characterization of 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound's stability studies indicate that proper storage is essential to maintain its integrity, with particular attention to preventing Fmoc group cleavage under acidic conditions. These quality control measures ensure reliable performance in peptide synthesis applications.
Looking toward future applications, this compound's unique structural features position it as a valuable tool for addressing current challenges in peptide therapeutics, particularly in improving oral bioavailability and plasma stability of peptide drugs. The incorporation of cyclopropane amino acids like this one continues to be an active area of research in medicinal chemistry, with potential implications for treating various diseases through peptide-based interventions.
2171144-61-7 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidocyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)